Cas no 865-52-1 (Tetramethylgermane)

Tetramethylgermane (Ge(CH₃)₄) is an organogermanium compound characterized by its high purity and stability under standard conditions. It serves as a versatile precursor in chemical vapor deposition (CVD) and atomic layer deposition (ALD) processes for germanium-containing thin films, particularly in semiconductor and optoelectronic applications. Its low decomposition temperature and efficient germanium delivery make it advantageous for precise film growth. Additionally, Tetramethylgermane exhibits favorable handling properties due to its liquid state at room temperature and moderate volatility. The compound is also used in organic synthesis as a methylating agent. Proper storage under inert conditions is recommended to maintain its integrity.
Tetramethylgermane structure
Tetramethylgermane structure
Product Name:Tetramethylgermane
CAS No:865-52-1
MF:C4H12Ge
MW:132.778080940247
MDL:MFCD00014843
CID:83145
PubChem ID:87576945
Update Time:2025-06-08

Tetramethylgermane Chemical and Physical Properties

Names and Identifiers

    • Tetramethylgermanium
    • Tetralmethylgermanium
    • Tetramethylgermane
    • Germanium, tetramethyl-
    • Germane, tetramethyl-
    • TL 81
    • tetra-methyl-germanium
    • Tetramethyl germanium
    • Tetramethylgermanium, 98%
    • NCIOpen2_003145
    • (CH3)4Ge
    • ZRLCXMPFXYVHGS-UHFFFAOYSA-
    • ZRLCXMPFXYVHGS-UHFFFAOYSA-N
    • NSC65801
    • Germane, tetramethyl-(6CI,7CI,8CI,9CI)
    • NSC 65801
    • EINECS 212-745-0
    • 4-04-00-04282 (Beilstein Handbook Reference)
    • InChI=1/C4H12Ge/c1-5(2,3)4/h1-4H3
    • Ge(CH3)4
    • 865-52-1
    • DB-009843
    • BRN 3660066
    • tetramethyl germane
    • Me4Ge
    • DTXSID70235600
    • MFCD00014843
    • Q1354657
    • AKOS015840091
    • T1158
    • CHEBI:231506
    • NSC-65801
    • D92458
    • MDL: MFCD00014843
    • Inchi: 1S/C4H12Ge/c1-5(2,3)4/h1-4H3
    • InChI Key: ZRLCXMPFXYVHGS-UHFFFAOYSA-N
    • SMILES: C[Ge](C)(C)C
    • BRN: 3660066

Computed Properties

  • Exact Mass: 134.01500
  • Monoisotopic Mass: 134.015079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 5
  • Rotatable Bond Count: 0
  • Complexity: 19.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 0

Experimental Properties

  • Color/Form: Not determined
  • Density: 0.978 g/mL at 25 °C(lit.)
  • Melting Point: −88 °C (dec.) (lit.)
  • Boiling Point: 43°C
  • Flash Point: Fahrenheit: -34.6 ° f
    Celsius: -37 ° c
  • Refractive Index: n20/D 1.389(lit.)
  • Water Partition Coefficient: Not miscible or difficult to mix in water.
  • PSA: 0.00000
  • LogP: 1.95440
  • Solubility: Not determined
  • Vapor Pressure: 6.74 psi ( 20 °C)

Tetramethylgermane Security Information

Tetramethylgermane Customs Data

  • HS CODE:2931900090
  • Customs Data:

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

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Tetramethylgermane Production Method

Production Method 1

Reaction Conditions
1.1 Solvents: Benzene
Reference
Bis(dimethylgermyl)alkane-iron tetracarbonyls: synthesis, photolysis, and reactivity
Barrau, Jacques; et al, Organometallics, 1989, 8(7), 1585-93

Production Method 2

Reaction Conditions
1.1 Reagents: Magnesium ,  Germanium chloride Solvents: Butyl ether
Reference
A kinetic study of the reaction of (arylthio)trimethylgermane with benzoyl chloride giving S-aryl thiobenzoate and chlorotrimethylgermane
Kozuka, Seizi; et al, Bulletin of the Chemical Society of Japan, 1985, 58(11), 3277-81

Production Method 3

Reaction Conditions
1.1 Solvents: Pentane
2.1 Solvents: Benzene
Reference
Bis(dimethylgermyl)alkane-iron tetracarbonyls: synthesis, photolysis, and reactivity
Barrau, Jacques; et al, Organometallics, 1989, 8(7), 1585-93

Production Method 4

Reaction Conditions
Reference
Product class 2: organometallic complexes of cadmium
O'Brien, P.; et al, Science of Synthesis, 2004, 3, 91-131

Production Method 5

Reaction Conditions
1.1 Solvents: Diethyl ether
Reference
Chalcogenolates. 146. Asymmetric derivatives of carbonic acid with main group IV elements. Note on silver monomethyl carbonate
Yildirimyan, H.; et al, Zeitschrift fuer Anorganische und Allgemeine Chemie, 1985, 521, 135-44

Production Method 6

Reaction Conditions
1.1 Reagents: Germanium chloride Catalysts: Aluminum chloride
Reference
Tetramethylsilane in synthesis: selective mono- and polymethylations of germanium tetrachloride
Bordeau, Michel; et al, Organometallics, 1985, 4(6), 1087-9

Production Method 7

Reaction Conditions
1.1 Reagents: Germanium chloride Solvents: Xylene ;  -10 - -5 °C; -5 °C → rt; 6 h, reflux
Reference
Compounds of Group 14 elements with an element-element (E = Si, Ge, Sn) bond: effect of the nature of the element atom
Zaitsev, Kirill V.; et al, Organometallics, 2015, 34(12), 2765-2774

Production Method 8

Reaction Conditions
Reference
Product class 2: organometallic complexes of cadmium
O'Brien, P.; et al, Science of Synthesis, 2004, 3, 91-131

Production Method 9

Reaction Conditions
1.1 Solvents: Butyl ether
Reference
Reactivity of dianionic hexacoordinate germanium complexes toward organometallic reagents. A new route to organogermanes
Cerveau, G.; et al, Organometallics, 1991, 10(5), 1510-15

Production Method 10

Reaction Conditions
Reference
Product class 2: organometallic complexes of cadmium
O'Brien, P.; et al, Science of Synthesis, 2004, 3, 91-131

Production Method 11

Reaction Conditions
1.1 Solvents: Pentane
2.1 Solvents: Benzene
Reference
Bis(dimethylgermyl)alkane-iron tetracarbonyls: synthesis, photolysis, and reactivity
Barrau, Jacques; et al, Organometallics, 1989, 8(7), 1585-93

Production Method 12

Reaction Conditions
Reference
Product class 2: organometallic complexes of cadmium
O'Brien, P.; et al, Science of Synthesis, 2004, 3, 91-131

Production Method 13

Reaction Conditions
Reference
Germanium oxides
Thornton, P., Science of Synthesis, 2003, 5, 75-83

Production Method 14

Reaction Conditions
Reference
Germanium oxides
Thornton, P., Science of Synthesis, 2003, 5, 75-83

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